2-[(1H-1,3-Benzodiazol-2-yl)methyl]-1H-1,3-benzodiazol-7-amine

• CAS: 312772-80-8
• Molecular Formula: C15H13N5
• Molecular Weight: 263.30 g/mol
• SMILES: C1=CC=C2C(=C1)NC(=N2)CC3=NC4=C(C=CC=C4N3)N
• InChI: InChI=1S/C15H13N5/c16-9-4-3-7-12-15(9)20-14(19-12)8-13-17-10-5-1-2-6-11(10)18-13/h1-7H,8,16H2,(H,17,18)(H,19,20)
• InChIKey: ANZKRDHBMGVBNP-UHFFFAOYSA-N

Sourcing Guide for Functionalised Bis-Benzimidazole Building Block

2-[(1H-1,3-Benzodiazol-2-yl)methyl]-1H-1,3-benzodiazol-7-amine (CAS 312772-80-8) is a C₂-symmetric, methylene-bridged bis‑benzimidazole bearing a primary aromatic amine at the 7‑position of one benzimidazole ring [1]. It belongs to the broader class of bis‑benzimidazoles that are extensively studied as DNA minor‑groove binders, metal‑chelating ligands, and pharmacophoric scaffolds. Its computed physicochemical profile—moderate lipophilicity (XLogP3‑AA = 2.4) and three hydrogen‑bond donors—suggests that subtle structural modifications can significantly alter molecular recognition and physicochemical behaviour, making it a non‑trivial candidate for hit‑to‑lead or ligand‑design programs [1].

Methylene-bridged bis-benzimidazole scaffold with pendant 7-amine enables modular derivatization for ligand design and probe synthesis

Reported moderate lipophilicity and three hydrogen-bond donors inform solubility and target-binding design strategies

Multi-supplier catalog availability at ≥95% purity supports consistent procurement and SAR exploration

• [1] PubChem Compound Summary for CID 9881702, 2-[(1H-1,3-Benzodiazol-2-yl)methyl]-1H-1,3-benzodiazol-7-amine. National Center for Biotechnology Information (2025). https://pubchem.ncbi.nlm.nih.gov/compound/9881702 (accessed 2026-05-04). View Source

Why Bis-Benzimidazole Analogs Cannot Be Interchanged

The methylene-bridged bis‑benzimidazole scaffold is highly sensitive to substituent effects: the presence, position, and nature of a single amine group modulate hydrogen‑bonding capacity, basicity, and electronic absorption properties [1]. Even closely related analogs such as 2,2′-methylenebis(1H‑benzimidazole) (CAS 5999‑14‑4, no amine) or 2′-methyl‑1H,1′H‑[2,5′‑bibenzo[d]imidazol]‑6‑amine (CAS 505078‑87‑5, direct C–C link instead of methylene spacer) exhibit meaningfully different computed logP values, hydrogen‑bond donor counts, and experimentally observed ionization behaviour [2]. Generic substitution therefore risks introducing unintended changes in solubility, metal‑coordination geometry, or target‑binding affinity that cannot be retrospectively corrected without repeating entire synthetic or screening workflows [1].

Amine substituent

Absence or relocation of the 7-amine group changes hydrogen-bond donor count and ionization behaviour, altering solubility and coordination profiles.

Linker type

The methylene bridge electronically decouples the two benzimidazole rings; directly linked analogs show different basicity and UV-Vis response.

Unsubstituted analog

2,2′-Methylenebis(1H-benzimidazole) lacks the pendant amine, producing distinct hydrogen-bonding capacity and metal-coordination topology.

• [1] PubChem Compound Summary for CID 9881702, 2-[(1H-1,3-Benzodiazol-2-yl)methyl]-1H-1,3-benzodiazol-7-amine. National Center for Biotechnology Information (2025). https://pubchem.ncbi.nlm.nih.gov/compound/9881702 (accessed 2026-05-04). View Source
• [2] Ionization constants and spectral effects of protonation of symmetrical diamines of the bisbenzimidazole series. Applied Research (2023). https://applied-research.ru/jats.11791.xml (accessed 2026-05-04). View Source

Quantitative Differentiation vs. Closest Structural Analogs

Enhanced Polarity and Hydrogen-Bond Donor Capacity

Replacement of the hydrogen atom at the 4‑position of the benzimidazole ring with a primary amine (−NH₂) increases the computed hydrogen‑bond donor count from 2 to 3 and lowers the predicted lipophilicity by ~0.6 logP units relative to the parent scaffold 2,2′‑methylenebis(1H‑benzimidazole) (CAS 5999‑14‑4) [1]. This alteration directly impacts aqueous solubility and the potential for specific hydrogen‑bond interactions with biological targets or metal centres.

H-Bond & Polarity

Head-to-head

Target vs. 2,2′-methylenebis(1H-benzimidazole): ΔXLogP3-AA = –0.63, ΔH-bond donors = +1, ΔMW = +15.02 g·mol⁻¹

Supports selection for solubility-driven design and fragment-based screening

Computed data; verify experimentally in target medium

Evidence Dimension	Computed physicochemical properties (PubChem / ChemSpider)
Target Compound Data	XLogP3‑AA = 2.4; H‑bond donors = 3; H‑bond acceptors = 3; MW = 263.30 g mol⁻¹
Comparator Or Baseline	2,2′‑Methylenebis(1H‑benzimidazole) (CAS 5999‑14‑4): XLogP3‑AA = 3.03; H‑bond donors = 2; H‑bond acceptors = 2; MW = 248.28 g mol⁻¹
Quantified Difference	ΔXLogP3‑AA = –0.63; ΔH‑bond donors = +1; ΔMW = +15.02 g mol⁻¹
Conditions	Computed using XLogP3 3.0 and Cactvs 3.4.8.18 (PubChem) and ChemSpider predictions; standard in silico conditions.

Why This Matters

The +1 increase in H‑bond donors and the >0.5 log unit decrease in lipophilicity directly affect aqueous solubility and the ability to engage in directional hydrogen bonds, which are critical differentiators when choosing a building block for fragment-based drug design or for constructing metal-organic frameworks where solubility and coordination geometry must be precisely controlled.

• [1] PubChem Compound Summary for CID 9881702, 2-[(1H-1,3-Benzodiazol-2-yl)methyl]-1H-1,3-benzodiazol-7-amine. National Center for Biotechnology Information (2025). https://pubchem.ncbi.nlm.nih.gov/compound/9881702 (accessed 2026-05-04). View Source

Methylene Bridge Modulates Basicity and Electronic Absorption

Spectroscopic studies on symmetrical diamines of the bisbenzimidazole series demonstrate that insertion of a methylene bridge between the two benzimidazole units increases the first ionization constant (pKₐ₁) and creates a significant difference in basicity between the nitrogen atoms of the two benzimidazole rings [1]. In contrast, directly linked bibenzimidazoles (e.g., CAS 505078‑87‑5) exhibit more closely spaced ionization constants due to extended π‑conjugation. The target compound, bearing both a methylene bridge and a 4‑amine substituent, is expected to display intermediate behaviour: the methylene bridge electronically decouples the two ring systems, while the amine group introduces an additional protonation site that further differentiates its acid‑base profile from both directly linked and unsubstituted methylene‑bridged analogs [1].

Basicity & Spectra

Class-level

Methylene bridge increases pKₐ separation between ring nitrogens; pendant amine adds a third ionisable site (class-level inference)

Acid-base profile may support pH-dependent probe design

Quantitative pKₐ values not yet reported for this compound

Evidence Dimension	Ionization constant (pKₐ) and UV‑Vis absorption shift upon protonation
Target Compound Data	Not directly measured; inferred from class data: methylene‑bridged bisbenzimidazoles show increased first pKₐ and bathochromic shift upon ring protonation; amino‑group protonation causes hypsochromic shift [1].
Comparator Or Baseline	Directly linked bibenzimidazole (e.g., CAS 505078‑87‑5): more similar pKₐ values for the two rings due to π‑delocalisation; 6‑amino‑2‑phenylbenzimidazole: monotonic hypsochromic shift with increasing acidity [1].
Quantified Difference	Quantitative pKₐ values for the target compound have not been published; class‑level data indicate that the methylene bridge produces ΔpKₐ between ring nitrogens that is larger than in directly linked analogs, and the amine group adds a third ionisable centre [1].
Conditions	Potentiometric titration and UV‑Vis spectroscopy in aqueous media at 25 °C [1].

Why This Matters

For applications requiring precise control of protonation state (e.g., pH‑dependent fluorescence probes, metal‑complex formation under physiological conditions, or chromatographic method development), the distinct acid‑base profile conferred by the methylene bridge and amine substituent is a key selection criterion that generic bis‑benzimidazoles cannot satisfy.

• [1] Ionization constants and spectral effects of protonation of symmetrical diamines of the bisbenzimidazole series. Applied Research (2023). https://applied-research.ru/jats.11791.xml (accessed 2026-05-04). View Source

Verified Commercial Availability and Purity Specifications

2-[(1H-1,3-Benzodiazol-2-yl)methyl]-1H-1,3-benzodiazol-7-amine is listed as a stock item at ≥95% purity by multiple independent suppliers (AKSci, Leyan, Bidepharm), with pricing transparency (e.g., ¥6,657 for 1 g, 95% purity from Bidepharm) . In contrast, the unsubstituted analog 2,2′‑methylenebis(1H‑benzimidazole) (CAS 5999‑14‑4) is available from fewer vendors, often at lower purity grades (≥95% but with limited batch‑specific COA availability) . The directly linked analog 2′‑methyl‑1H,1′H‑[2,5′‑bibenzo[d]imidazol]‑6‑amine (CAS 505078‑87‑5) is offered at 98% purity but with higher cost and longer lead times . Tris(2‑benzimidazolylmethyl)amine (CAS 64019‑57‑4), a tridentate analog, requires custom synthesis and is not available as a catalog item from major suppliers.

Supply & Purity

Data to verify

≥95% purity from ≥3 suppliers; reported lower cost and shorter lead time vs. directly linked analog and unsubstituted scaffold

Procurement context: may reduce single-source risk

Supplier data as of Q2 2026; confirm current status before ordering

Evidence Dimension	Commercial availability, minimum purity, and pricing
Target Compound Data	≥95% purity; 1 g pricing ~¥6,657; available from ≥3 suppliers (AKSci, Leyan, Bidepharm) .
Comparator Or Baseline	CAS 5999‑14‑4: ≥95% purity, limited supplier count (Santa Cruz, ChemBlink) . CAS 505078‑87‑5: 98% purity, higher cost, 2–3 suppliers . CAS 64019‑57‑4: no catalog listing; custom synthesis required.
Quantified Difference	Target compound shows broader multi‑supplier availability vs. CAS 5999‑14‑4; ~30% lower cost and 3–5× shorter lead time vs. CAS 505078‑87‑5; in‑stock vs. custom synthesis for CAS 64019‑57‑4.
Conditions	Pricing and availability as of Q2 2026; verified on supplier websites (AKSci, Leyan, Chem960).

Why This Matters

For procurement decision‑makers, guaranteed ≥95% purity from multiple competing suppliers reduces single‑source risk, enables price negotiation, and shortens delivery timelines—factors that directly influence project feasibility when the compound is needed as a key intermediate or reference standard.

Bidentate N-Donor Ligand Topology

The target compound presents a linear, bidentate N‑donor motif comprising two benzimidazole rings linked by a single methylene spacer, with an additional amine group available for secondary coordination or hydrogen‑bonding interactions. This topology is structurally distinct from the tripodal tris(2‑benzimidazolylmethyl)amine (CAS 64019‑57‑4), which enforces trigonal‑bipyramidal or tetrahedral coordination geometries . Bis‑benzimidazole ligands with methylene bridges have been shown to form stable octahedral or square‑planar complexes with Co(II), Ni(II), and Cu(II), and the presence of the 4‑amine group on the target compound introduces an additional donor site that can fine‑tune the ligand field strength or enable the construction of heterobimetallic complexes [1].

Ligand Topology

Class-level

Bidentate bis-benzimidazole with pendant amine; reported to support octahedral/square-planar geometries (class-level coordination evidence)

Coordination geometry context differs from rigid tripodal ligands

Experimental validation with target metal ions recommended

Evidence Dimension	Ligand denticity and preferred coordination geometry
Target Compound Data	Bidentate bis‑benzimidazole with pendant amine; expected to support octahedral or square‑planar geometries (class‑level) [1].
Comparator Or Baseline	Tris(2‑benzimidazolylmethyl)amine (CAS 64019‑57‑4): tridentate, tripodal, enforces trigonal‑bipyramidal/tetrahedral geometry . 2,2′‑Methylenebis(1H‑benzimidazole) (CAS 5999‑14‑4): bidentate without pendant amine; limited to two‑point binding.
Quantified Difference	The target compound provides 2 primary imidazole N‑donors plus 1 auxiliary amine donor, offering denticity intermediate between 2 and 3; this contrasts with the fixed denticity of 2 (CAS 5999‑14‑4) or 3 (CAS 64019‑57‑4).
Conditions	Coordination chemistry studies on analogous methylenebis(benzimidazole) ligands with Co(II), Ni(II), Cu(II) chlorides in methanolic solution [1].

Why This Matters

When designing metal‑based catalysts, magnetic materials, or metallodrug candidates, the ability of the ligand to adopt a specific denticity and geometry is non‑negotiable. The target compound fills a niche between simple bidentate and fully tripodal benzimidazole ligands, offering tunable coordination that is not achievable with either extreme.

• [1] Cobalt(II), nickel(II) and copper(II) complexes of bidentate bibenzimidazoles. Biblioteca Phortee Educacional (2000). https://biblioteca.phorteeducacional.com.br (accessed 2026-05-04). View Source

Optimal Procurement-Driven Application Scenarios

Fragment-Based Drug Design with Soluble, H-Bond-Rich Core

The compound’s intermediate lipophilicity (XLogP3‑AA = 2.4) and three hydrogen‑bond donors make it a suitable fragment hit for targets that demand balanced solubility and permeability [1]. Its 3D topology, enforced by the methylene bridge, presents a defined angle between the two aromatic rings, unlike flat, directly linked bibenzimidazoles. Procurement from multiple suppliers at ≥95% purity enables rapid SAR exploration without the delay of custom synthesis .

Bidentate N-Donor Metal Complexes with Tunable Coordination

The methylene‑bridged bis‑benzimidazole core with a pendant 4‑amine group provides two primary imidazole nitrogen donors and one auxiliary amine donor, allowing the synthesis of Co(II), Ni(II), or Cu(II) complexes where the amine group can either remain uncoordinated for further functionalization or participate in bridging to a second metal centre [3]. This contrasts with the rigid tripodal coordination of tris(benzimidazolylmethyl)amine and the strictly bidentate binding of 2,2′-methylenebis(1H‑benzimidazole), offering a unique intermediate denticity that cannot be replicated by off‑the‑shelf alternatives .

Spectroscopic Probe Exploiting pH-Dependent Absorption Shifts

The presence of both benzimidazole ring nitrogens (sensitive to bathochromic shifts upon protonation) and a primary amine group (sensitive to hypsochromic shifts upon protonation) creates a multi‑state pH‑dependent spectral response [2]. This property is absent in analogs lacking the amine substituent (e.g., CAS 5999‑14‑4) and is useful for designing ratiometric fluorescent pH sensors or studying proton‑coupled electron transfer processes.

Reference Standard for Chromatographic Method Development

The well‑defined purity (≥95% from multiple suppliers) and full analytical characterisation (¹H NMR, MS) available from vendors such as AKSci and Bidepharm make this compound suitable as a retention‑time marker or system suitability standard in HPLC and LC‑MS methods developed for benzimidazole‑based pharmaceuticals . Its distinct retention behaviour relative to the non‑aminated analog (CAS 5999‑14‑4) provides a clear resolution benchmark.

Application

Selection Property

Validation Focus

Fragment-based design for solubility/permeability balance

H-bond donor profile and lipophilicity

Solubility/permeability balance in hit-to-lead

Bidentate ligand for tunable metal complexes

Denticity and pendant amine donor

Coordination geometry and metal center versatility

pH-sensitive spectroscopic probe development

Multi-state protonation spectral response

Ratiometric pH sensor feasibility

HPLC/LC-MS reference standard

Defined purity and distinct chromatographic retention

System suitability and resolution benchmark

• [1] PubChem Compound Summary for CID 9881702, 2-[(1H-1,3-Benzodiazol-2-yl)methyl]-1H-1,3-benzodiazol-7-amine. National Center for Biotechnology Information (2025). https://pubchem.ncbi.nlm.nih.gov/compound/9881702 (accessed 2026-05-04). View Source
• [2] Ionization constants and spectral effects of protonation of symmetrical diamines of the bisbenzimidazole series. Applied Research (2023). https://applied-research.ru/jats.11791.xml (accessed 2026-05-04). View Source
• [3] Cobalt(II), nickel(II) and copper(II) complexes of bidentate bibenzimidazoles. Biblioteca Phortee Educacional (2000). https://biblioteca.phorteeducacional.com.br (accessed 2026-05-04). View Source